Cas no 61404-45-3 (4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester)

• Product Name: 4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester
• CAS No: 61404-45-3
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 480688
• PubChem ID: 12338785
• Update Time: 2025-04-19

4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester
• ethyl 3-chloro-6-oxo-1H-pyridazine-4-carboxylate
• DTXSID70491709
• 61404-45-3
• Ethyl 3-chloro-6-oxo-1,6-dihydropyridazine-4-carboxylate

• Inchi： 1S/C7H7ClN2O3/c1-2-13-7(12)4-3-5(11)9-10-6(4)8/h3H,2H2,1H3,(H,9,11)
• InChI Key： FWQOYHRTBNQBEQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CC(NN=1)=O

Computed Properties

• Exact Mass: 202.01461
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.76